1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine
Description
1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine is a heterocyclic compound featuring a benzotriazole core fused to a partially saturated cyclohexene ring. The molecule is substituted with an isopropyl group (-CH(CH₃)₂) at the 1-position and an amine (-NH₂) at the 6-position. Its molecular formula is C₁₀H₁₇N₃, with a molecular weight of 179.27 g/mol, and it is identified by CAS number 1779770-06-7 .
Properties
Molecular Formula |
C9H16N4 |
|---|---|
Molecular Weight |
180.25 g/mol |
IUPAC Name |
3-propan-2-yl-4,5,6,7-tetrahydrobenzotriazol-5-amine |
InChI |
InChI=1S/C9H16N4/c1-6(2)13-9-5-7(10)3-4-8(9)11-12-13/h6-7H,3-5,10H2,1-2H3 |
InChI Key |
RTXYBHRXZVDWSH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C2=C(CCC(C2)N)N=N1 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazole with amines under controlled temperature and pressure conditions can yield the desired compound. Industrial production methods often involve the use of catalysts to enhance the reaction efficiency and yield.
Chemical Reactions Analysis
1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where nucleophiles replace specific functional groups.
Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like ethanol or methanol. Reaction conditions such as temperature, pressure, and pH are crucial for optimizing the reaction outcomes.
Major Products: The major products formed depend on the type of reaction. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce various substituted benzotriazole derivatives.
Scientific Research Applications
1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of certain diseases.
Industry: It is used in the production of polymers, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity or modulation of signal transduction pathways.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Analogues and Key Differences
The compound is compared below with three structurally related molecules to highlight substituent effects and heterocyclic core variations.
Table 1: Structural and Molecular Comparison
*Note: Molecular weight for the last compound is recalculated based on formula C₆H₁₀N₄ (original source data in appears inconsistent).
Discussion of Structural and Functional Implications
Substituent Effects
- Alkyl Chain Variation : The target compound’s isopropyl group confers greater steric bulk and lipophilicity compared to the ethyl group in the C₈H₁₄N₄ analogue . This difference may influence solubility, membrane permeability, and binding interactions in biological systems.
Heterocyclic Core Differences
- Benzotriazole vs. Indazole: While both cores are bicyclic and nitrogen-rich, benzotriazole contains three adjacent nitrogen atoms, whereas indazole has two nitrogen atoms in a 1,2-adjacent arrangement.
- Benzotriazole vs. Benzothiazole : Compounds like 4,5-dihydro-1-(4,5,6,7-tetrahydro-2-benzothiazolyl)-1H-pyrazol-3-amine (CAS 104617-49-4) replace triazole with thiazole, introducing sulfur-based electronics. This substitution could modulate redox activity or metal-binding capabilities.
Molecular Weight and Functional Group Diversity
- The target compound and its indazole analogue share identical molecular formulas (C₁₀H₁₇N₃) but differ in core structure, leading to distinct pharmacophoric profiles.
Biological Activity
1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine is a compound that belongs to the benzotriazole class, which has garnered attention for its diverse biological activities. This article aims to explore the biological activity of this compound through various studies and data.
- IUPAC Name : 1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-6-amine
- Chemical Formula : C10H17N3
- Molecular Weight : 179.27 g/mol
- CAS Number : 1334203-56-3
Biological Activity Overview
Benzotriazole derivatives have been studied for various biological activities including antimicrobial, antifungal, and antiparasitic properties. The specific compound in focus has shown promising results in several studies:
Antimicrobial Activity
Research indicates that benzotriazole derivatives exhibit significant antibacterial effects against a range of bacterial strains including Escherichia coli and Bacillus subtilis. In one study, certain derivatives demonstrated effective inhibition of bacterial growth due to their ability to disrupt bacterial cell membranes or inhibit essential enzymes .
Antifungal Activity
The compound has also been evaluated for antifungal properties. Notably, modifications to the benzotriazole ring can enhance its efficacy against fungi such as Candida albicans and Aspergillus niger. The introduction of hydrophobic groups has been linked to increased antifungal activity .
Antiparasitic Properties
In vitro studies have shown that benzotriazole derivatives can inhibit the growth of protozoan parasites like Trypanosoma cruzi, which causes Chagas disease. One derivative demonstrated a dose-dependent inhibitory effect on epimastigote forms of the parasite with significant reductions in parasite viability at higher concentrations .
Case Studies and Research Findings
The biological activities of 1-(Propan-2-yl)-4,5,6,7-tetrahydro-1H-benzotriazol-6-amine are attributed to its ability to interact with various biological targets:
- Cell Membrane Disruption : The hydrophobic nature of the compound allows it to integrate into lipid membranes, leading to increased permeability and cell lysis.
- Enzyme Inhibition : Some derivatives act as inhibitors of key enzymes involved in metabolic pathways of pathogens.
- Receptor Modulation : Certain benzotriazole compounds have been found to modulate receptor activity in protozoan parasites.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
